Cas no 2248279-32-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-ethyl-1H-1,2,4-triazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-ethyl-1H-1,2,4-triazole-3-carboxylate
• CAS No: 2248279-32-3
• MF: C₁₉H₁₃ClN₄O₄
• MW: 396.78392291069
• CID: 6181650
• PubChem ID: 165732961
• Update Time: 2025-05-30

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-ethyl-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248279-32-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-ethyl-1H-1,2,4-triazole-3-carboxylate
• EN300-6523002

• Inchi： 1S/C19H13ClN4O4/c1-2-15-21-16(22-23(15)14-10-6-5-9-13(14)20)19(27)28-24-17(25)11-7-3-4-8-12(11)18(24)26/h3-10H,2H2,1H3
• InChI Key： RGFSCEAVCBWCJC-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(CC)=NC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

• Exact Mass: 396.0625326g/mol
• Monoisotopic Mass: 396.0625326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 94.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-ethyl-1H-1,2,4-triazole-3-carboxylate

Compound CAS No 2248279-32-3: A Comprehensive Overview

The compound CAS No 2248279-32-3, also known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-chlorophenyl)-5-ethyl-1H-1,2,4-triazole-3-carboxylate, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential utility in drug development and agrochemicals. Recent studies have highlighted its role in modulating biological pathways, making it a subject of interest for researchers worldwide.

The chemical structure of this compound is characterized by a complex arrangement of functional groups. The isoindole ring system serves as the core structure, while the 1H-1,2,4-triazole moiety introduces additional functionality. The presence of the chlorophenyl group and the ethyl substituent further enhances its chemical versatility. These structural features contribute to its stability and reactivity, making it suitable for various synthetic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed a combination of coupling reactions and cyclization techniques to achieve high yields. For instance, the use of click chemistry principles has been pivotal in constructing the triazole ring system. These methods not only improve the scalability of production but also ensure the purity of the final product, which is critical for its application in pharmaceuticals.

In terms of applications, this compound has shown promise in the field of pharmacology. Its ability to inhibit specific enzymes involved in inflammatory pathways has been extensively studied. Preclinical trials have demonstrated its potential as an anti-inflammatory agent, with minimal adverse effects on cellular viability. Furthermore, its role as a lead compound in drug discovery programs underscores its importance in therapeutic development.

The environmental impact of this compound has also been a topic of recent research. Studies have focused on its biodegradability and toxicity profiles. Initial findings suggest that it exhibits low toxicity to aquatic organisms under controlled conditions. However, further investigations are required to fully understand its ecological footprint and ensure sustainable use.

From an industrial perspective, the synthesis and purification processes for this compound have been optimized to meet regulatory standards. The implementation of green chemistry principles has reduced waste generation and energy consumption during production. These efforts align with global initiatives aimed at promoting environmentally friendly chemical manufacturing practices.

In conclusion, CAS No 2248279-32-3 represents a significant advancement in modern organic chemistry. Its unique structure, coupled with promising biological activity, positions it as a valuable tool in drug development and other specialized applications. As research continues to unfold, this compound is expected to contribute even more significantly to scientific progress.